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Compound of Interest

Compound Name: 3-Octanamine

Cat. No.: B1615500 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical compounds is paramount. This

in-depth technical guide provides critical information on the safe use of 3-Octanamine, a

valuable building block in organic synthesis.

This document outlines the known physical and chemical properties, potential hazards,

recommended handling procedures, and emergency responses associated with 3-
Octanamine. All quantitative data has been summarized in structured tables for ease of

reference, and key procedural workflows are visualized to ensure clarity and promote a culture

of safety in the laboratory.

Core Safety and Physical Properties
A foundational aspect of safe chemical handling is a thorough understanding of its physical and

chemical properties. This data informs proper storage, handling, and emergency response

procedures.
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Property Value

Molecular Formula C₈H₁₉N

Molecular Weight 129.24 g/mol [1][2]

CAS Number 24552-04-3[1][2]

Boiling Point 161-163 °C[3]

Density 0.784±0.06 g/cm³ (Predicted)[3]

pKa 11.00±0.35 (Predicted)[3]

LogP 3.00430[2]

PSA (Polar Surface Area) 26.02000[2]

Hazard Identification and Classification
3-Octanamine is classified as a hazardous substance. The following table summarizes its

hazard statements according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). It is crucial to be aware of these hazards before commencing

any work with this compound.

Hazard Class Hazard Statement

Flammable Liquids Flammable liquid and vapor.[4]

Acute Toxicity, Oral Harmful if swallowed.[4]

Acute Toxicity, Dermal Harmful in contact with skin.[5]

Acute Toxicity, Inhalation Harmful if inhaled.[5]

Skin Corrosion/Irritation
Causes severe skin burns and eye damage.[4]

[5]

Serious Eye Damage/Irritation Causes serious eye damage.[4][5]

Hazardous to the Aquatic Environment
Harmful to aquatic life with long lasting effects.

[4]
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Note: This table is a compilation of hazards associated with octylamines. Specific GHS

classification for 3-Octanamine may vary by supplier.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Adherence to strict experimental protocols is essential to mitigate the risks associated with 3-
Octanamine. The following represents a standard workflow for its safe handling in a laboratory

setting.

Preparation Handling Post-Experiment

Risk Assessment Gather PPE Prepare Fume Hood Weigh/Measure Reaction Setup Work-up Decontamination Waste Disposal Documentation

Click to download full resolution via product page

A standard workflow for the safe handling of 3-Octanamine.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Octanamine:
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PPE Category Specification

Eye Protection
Chemical safety goggles and a full face shield.

[4] Contact lenses should not be worn.[4]

Hand Protection

Chemically resistant gloves (e.g., elbow-length

PVC gloves).[4] Gloves must be inspected prior

to use.

Skin and Body Protection

A chemically resistant lab coat, long trousers,

and closed-toe shoes. For larger quantities,

consider a chemical-resistant apron or suit.[4]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood.[6] If there is a risk of

inhalation, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should

be used.[4][7]

Emergency Procedures
In the event of an emergency, a swift and informed response is critical. The following flowchart

outlines the appropriate actions to take in case of exposure or a spill.
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Emergency

Spill Personal Exposure

Evacuate Area Remove Contaminated Clothing

Alert Supervisor

Contain Spill

Consult SDS

Flush Affected Area

Seek Medical Attention

Click to download full resolution via product page

A flowchart outlining emergency response procedures.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air.[8] If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[6][7]

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected area with copious

amounts of soap and water for at least 15

minutes.[6][7] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][7] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting.[6][8] Rinse the mouth

with water.[8] Seek immediate medical attention.

Storage and Disposal
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and acids.[9] Keep containers tightly sealed and clearly labeled.

[9]

Disposal: Dispose of 3-Octanamine and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[6][9] Do not dispose of it down the

drain.[7]

By adhering to the guidelines outlined in this technical guide, researchers can significantly

mitigate the risks associated with the handling and use of 3-Octanamine, ensuring a safer

laboratory environment for all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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